Benzo[e]pyrene

• CAS No.: 192-97-2
• Product Name: Benzo[e]pyrene
• Molecular Formula: C20H12
• Molecular Weight: 252.3 g/mol
• IUPAC Name: benzo[e]pyrene
• Standard InChI: InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H
• Standard InChIKey: TXVHTIQJNYSSKO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4
• Boiling Point: 918 °F at 760 mm Hg (NTP, 1992); 492 °C at 76- mm Hg
• Colorform: Prisms or plates from benzene; Pale yellow needles (from benzene or methanol); Colorless crystals or white crystalline solid
• Melting Point: 352 to 354 °F (NTP, 1992); 177.5 °C; 178-179 °C
• Physical Description: Benzo(e)pyrene appears as colorless crystals or white crystalline solid. (NTP, 1992)
• Description: Benzo[e]pyrene is an ortho- and peri-fused polycyclic arene consisting of five fused benzene rings. It is listed as a Group 3 carcinogen by the IARC. It has a role as a mutagen and a carcinogenic agent.; Benzo(e)pyrene appears as colorless crystals or white crystalline solid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benzo; Benzo(e)pyrene may be sensitive to prolonged exposure to light.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 1.89e-08 M; In water 0.0063 mg/L at 25 °C; 2.9X10-8 mol/L dissolve in water at 25 °C; Soluble in acetone
• Synonyms: 1,2-Benzopyrene; 1,2-Benzpyrene; 4,5-Benzopyrene; 4,5-Benzpyrene; NSC 89273
• Vapor Pressure: 5.70e-09 mmHg; 5.7X10-9 mm Hg at 25 °C /extrapolated/
• PubChem Compound: 9128
• Last Modified: Nov 11 2021